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Compound of Interest

Compound Name: 4-Hydroxyphthalic acid

Cat. No.: B105139

The following guide provides essential safety and logistical information for the proper disposal
of 4-Hydroxyphthalic acid, ensuring compliance and safety within a laboratory setting. This
procedure is designed for researchers, scientists, and drug development professionals.

Immediate Safety and Handling

Before handling 4-Hydroxyphthalic acid, it is crucial to be aware of its hazards. This chemical
is classified as a skin and eye irritant.[1][2][3] Always consult the Safety Data Sheet (SDS) for
the most detailed information.

Personal Protective Equipment (PPE) Required:

Eye Protection: Wear safety glasses with side-shields or goggles.[1][2]

Hand Protection: Use chemically resistant gloves.[1][2]

Skin and Body Protection: Wear a lab coat and ensure exposed skin is covered.[1][2]

Respiratory Protection: If dust formation is likely, use a NIOSH/MSHA approved respirator.[2]

Handle the substance in a well-ventilated area, preferably within a fume hood, to avoid
inhalation of dust.[4][5] Avoid creating dust during handling.[2][4]

Summary of Key Disposal and Hazard Information
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The following table summarizes the critical data for the safe handling and disposal of 4-

Hydroxyphthalic acid.

Parameter

Information

Source

Chemical Name

4-Hydroxyphthalic acid

[1]2]

CAS Number

610-35-5

[1](6]

Physical State

Solid, Off-white Powder

[2]14]

Primary Hazards

Causes skin irritation
(Category 2), Causes serious

eye irritation (Category 2)

[1112](31[4]

Incompatible Materials

Bases, Reducing Agents,

[2]14]

Oxidizing Agents
) ) Prohibited for hazardous
Sink Disposal , [71[8]
chemicals
Evaporation Disposal Prohibited [7]

Primary Disposal Route

Approved Hazardous Waste
Collection Program via
Environmental Health & Safety
(EHS)

[719]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for disposing of 4-Hydroxyphthalic

acid waste. Chemical waste generators are responsible for ensuring complete and accurate

classification and disposal according to local, regional, and national regulations.[1][2]

Step 1: Waste Identification

o Treat all 4-Hydroxyphthalic acid that is no longer needed, contaminated, or spilled as

hazardous waste.[7] This includes the solid chemical and any materials used for spill

cleanup.
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Step 2: Select a Proper Waste Container

e Choose a container that is chemically compatible with 4-Hydroxyphthalic acid and is in
good condition, free from leaks or damage.[8][10] Plastic containers are often preferred.[9]

e The container must have a secure, screw-on cap to prevent leakage.[8]

o Ensure the container has at least one inch of headroom to allow for expansion.[8]
Step 3: Label the Waste Container

» Label the container clearly as soon as the first drop of waste is added.

e The label must include:

The words "Hazardous Waste."

[¢]

[e]

The full chemical name: "4-Hydroxyphthalic Acid." Do not use abbreviations.

[e]

A clear statement of the hazards (e.g., "Skin Irritant,” "Eye Irritant”).

The date when waste was first added to the container.

o

Step 4: Store the Waste in a Satellite Accumulation Area (SAA)

o Store the sealed waste container in a designated SAA, which must be at or near the point of
generation.[8][9]

o Crucially, segregate the 4-Hydroxyphthalic acid waste from incompatible materials such as
bases, oxidizing agents, and reducing agents.[2][4][8]

o The SAA must be inspected weekly for any signs of leakage.[8]
e Do not accumulate more than 55 gallons of hazardous waste in an SAA.[9]
Step 5: Arrange for Disposal

e Once the container is full or you are ready to dispose of it, contact your institution's
Environmental Health and Safety (EHS) or equivalent department to schedule a waste
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pickup.[9]

» Do not attempt to transport the waste yourself. Follow your institution's specific procedures
for requesting collection.

Step 6: Disposal of Empty Containers

» A container that held 4-Hydroxyphthalic acid can be disposed of as regular trash only after
all waste has been removed, leaving as little residue as possible.[7]

» Before disposal, all hazardous waste labels must be defaced or removed.[7]
e The cap should be removed from the empty container before placing it in the regular trash.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-
Hydroxyphthalic acid waste in a laboratory setting.
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Workflow for 4-Hydroxyphthalic Acid Disposal

Preparation & Identification

Identify 4-Hydroxyphthalic
Acid as Waste

'

Wear Required PPE
(Gloves, Eye Protection)

Containment & Storage

Select Compatible Container
with Secure Cap

Label Container:
'Hazardous Waste'
+ Full Chemical Name
+ Hazard Details

Store in Designated SAA

Segregate from Incompatibles
(Bases, Oxidizers, Reducers)

Hinal Disposal

Is Container Full?

Continue Use / Accumulation Contact EHS for
(Inspect SAA Weekly) Waste Pickup

EHS Collects Waste for
Approved Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 4-Hydroxyphthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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